Cas no 2089709-32-8 (2-azaspiro3.4octane-1-carboxamide)

• Product Name: 2-azaspiro3.4octane-1-carboxamide
• CAS No: 2089709-32-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5238865
• Update Time: 2025-06-11

2-azaspiro3.4octane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-1-carboxamide
• 2-azaspiro3.4octane-1-carboxamide

• Inchi： 1S/C8H14N2O/c9-7(11)6-8(5-10-6)3-1-2-4-8/h6,10H,1-5H2,(H2,9,11)
• InChI Key： GOXNZYXRSZLZRT-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)C2(CCCC2)CN1

Additional information on 2-azaspiro3.4octane-1-carboxamide

Professional Introduction to Compound with CAS No. 2089709-32-8 and Product Name: 2-azaspiro3.4octane-1-carboxamide

The compound identified by the CAS number 2089709-32-8 and the product name 2-azaspiro3.4octane-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic amide derivative has garnered considerable attention due to its unique structural framework and its potential applications in medicinal chemistry. The spirocyclic structure, characterized by the fusion of an azacycloalkane ring with an octane moiety, introduces a novel scaffold that distinguishes it from conventional molecular entities.

One of the most compelling aspects of 2-azaspiro3.4octane-1-carboxamide is its structural complexity, which provides a rich chemical space for interaction with biological targets. The presence of both azacycloalkane and amide functional groups offers multiple opportunities for molecular recognition and binding affinity optimization. This compound has been extensively studied for its pharmacological properties, particularly in the context of enzyme inhibition and receptor binding assays. The spirocyclic core imparts rigidity to the molecule, which can enhance binding stability and selectivity, making it an attractive candidate for drug development.

Recent research has highlighted the therapeutic potential of 2-azaspiro3.4octane-1-carboxamide in addressing various pathological conditions. Studies have demonstrated its efficacy in modulating enzyme activity associated with inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. The amide group serves as a key pharmacophore, enabling interactions with specific amino acid residues in target proteins. Furthermore, the azacycloalkane moiety contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 2-azaspiro3.4octane-1-carboxamide presents a formidable challenge due to its complex stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic chemistry techniques. The successful synthesis of such intricate molecules underscores their importance as building blocks for novel therapeutics.

In vitro studies have revealed that 2-azaspiro3.4octane-1-carboxamide exhibits promising biological activity across multiple targets. Its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been particularly well-documented, suggesting potential applications in pain management and anti-inflammatory therapies. Additionally, preliminary data indicate that this compound may modulate neurotransmitter release, opening avenues for investigation in neuropharmacology. The dual functionality provided by its spirocyclic structure allows for fine-tuning of pharmacokinetic properties, including solubility and bioavailability.

The development of 2-azaspiro3.4octane-1-carboxamide as a lead compound has inspired further exploration into related scaffolds within the azaspiro family. Researchers are increasingly leveraging computational chemistry tools to predict binding affinities and optimize molecular interactions. These computational approaches complement traditional experimental methods, accelerating the discovery process and enabling more targeted drug design efforts. The integration of machine learning algorithms has further enhanced predictive accuracy, allowing for rapid screening of virtual libraries.

The future prospects for 2-azaspiro3.4octane-1-carboxamide are promising, with ongoing clinical trials evaluating its efficacy in treating inflammatory disorders. The compound's unique structural features have positioned it as a valuable asset in medicinal chemistry pipelines, offering a balance between structural novelty and biological activity. As research progresses, additional derivatives may be developed to enhance potency and reduce potential side effects.

In conclusion,2-azaspiro3.4octane-1-carboxamide (CAS No. 2089709-32-8) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its complex structure and multifaceted biological activities make it a compelling candidate for therapeutic development. Continued research into this compound and its derivatives is likely to yield significant advancements in treating a wide range of diseases.